2-(4-(((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl)phenoxy)acetamide

• IUPAC Name: 2-[4-[(3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl]phenoxy]acetamide
• InChI: InChI=1S/C16H20N2O4S/c1-11-8-12-2-3-13(9-11)18(12)23(20,21)15-6-4-14(5-7-15)22-10-16(17)19/h4-7,12-13H,1-3,8-10H2,(H2,17,19)
• InChI Key: WKMJIGQNMBMYBD-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC2CCC(C1)N2S(=O)(=O)C3=CC=C(C=C3)OCC(=O)N
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol
• CAS No.: 2319786-97-3

Description

2-(4-(((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl)phenoxy)acetamide is a useful research compound. Its molecular formula is C16H20N2O4S and its molecular weight is 336.41. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Biological Activity

• Discovery of Orally Bioavailable Inhibitors

  The compound has been involved in the discovery of novel inhibitors targeting Tyrosine Threonine Kinase (TTK), which are significant in anticancer therapy. Modifications of similar structures have led to compounds with potent inhibitory action, demonstrating in vivo tumor growth inhibition upon oral dosing. This research underscores the potential of such compounds in developing new anticancer agents (Liu et al., 2015).

• Antibacterial Activities

  Analogous structures have been synthesized to test for antibacterial activities, particularly against gram-positive bacteria including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis. These studies highlight the compound's relevance in designing new antibiotics to combat resistant bacterial strains (Tsubouchi et al., 1994).

• Synthesis of Carbapenem Antibiotics

  Research into the synthesis of carbapenem antibiotics, which are critical for treating bacterial infections, has involved the use of structurally related compounds. This work contributes to the development of new antibiotics with potential improved efficacy and resistance profiles (Natsugari et al., 1983).

• Semipinacol Rearrangement for Biologically Active Molecules

  The 6-azabicyclo[3.2.1]octane ring system, prevalent in various biologically active molecules, has been prepared through innovative synthetic methods involving compounds with similar structural features. These methodologies are instrumental in the development of pharmaceuticals and biologically active compounds (Grainger et al., 2012).

• Antimicrobial Evaluation of Novel Compounds

  The synthesis of new heterocyclic compounds incorporating sulfamoyl moieties, related to the compound , showcases their potential as antimicrobial agents. Such studies are crucial for the ongoing search for new treatments against microbial infections (Darwish et al., 2014).